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Compound of Interest

Compound Name: Pim-1 kinase inhibitor 9

Cat. No.: B12386770 Get Quote

This technical support center provides guidance on the stability, storage, and handling of Pim-1
kinase inhibitor 9, also known as SGI-1776.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Pim-1 kinase inhibitor 9 powder?

A1: The solid form of Pim-1 kinase inhibitor 9 should be stored at 2-8°C.[1][2] It is crucial to

keep it in a desiccated environment as the compound is hygroscopic and to protect it from light.

[1][2] For long-term storage, it can be stored at -20°C for up to three years.

Q2: How should I store stock solutions of Pim-1 kinase inhibitor 9?

A2: After reconstitution, it is recommended to aliquot the stock solution and store it frozen at

-20°C.[1][2] Stock solutions prepared in this manner are stable for up to 6 months.[1][2] For

storage in solvent at -80°C, the stability extends to one year.

Q3: What solvents can I use to dissolve Pim-1 kinase inhibitor 9?

A3: Pim-1 kinase inhibitor 9 is soluble in DMSO at a concentration of 100 mg/mL and in water

at the same concentration, yielding a clear, nearly colorless solution.[1]

Q4: Is Pim-1 kinase inhibitor 9 light sensitive?

A4: Yes, the inhibitor should be protected from light.[1][2]
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Q5: Is the compound hygroscopic?

A5: Yes, Pim-1 kinase inhibitor 9 is hygroscopic and should be stored in a desiccated

environment to prevent moisture absorption.[1]
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Issue Possible Cause Recommended Solution

Reduced inhibitor activity in

experiments

Improper storage of the

powder (e.g., exposure to

moisture or light).

Ensure the powder is stored at

2-8°C in a desiccator and

protected from light. For long-

term storage, use -20°C.

Degradation of stock solution

due to multiple freeze-thaw

cycles.

Aliquot the stock solution after

preparation to avoid repeated

freezing and thawing.

Stock solution stored for longer

than the recommended period.

Prepare fresh stock solutions

every 6 months when stored at

-20°C.

Precipitate observed in the

stock solution

The solution may have been

stored at an inappropriate

temperature or for too long.

Gently warm the solution and

vortex to redissolve. If the

precipitate persists, prepare a

fresh stock solution.

The solubility limit might have

been exceeded.

Ensure the concentration does

not exceed the recommended

solubility for the chosen

solvent.

Inconsistent experimental

results

Inaccurate concentration due

to moisture absorption by the

powder.

Always handle the solid

compound in a dry

environment (e.g., a glove box)

and store it with a desiccant.

Degradation of the inhibitor in

the experimental buffer.

The stability of the inhibitor in

your specific assay buffer may

be limited. It is advisable to

prepare fresh dilutions for each

experiment.

Data Summary
Storage and Stability
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Form
Storage

Temperature
Duration Additional Notes

Powder 2-8°C Short-term

Protect from light,

store desiccated

(hygroscopic).[1][2]

Powder -20°C Up to 3 years

Stock Solution in

Solvent
-20°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

Stock Solution in

Solvent
-80°C Up to 1 year

Solubility
Solvent Concentration Appearance

DMSO 100 mg/mL Clear, nearly colorless[1]

Water 100 mg/mL Clear, nearly colorless[1]

Experimental Protocols
Protocol for Preparation of Stock Solution

Acclimatization: Allow the vial of Pim-1 kinase inhibitor 9 powder to reach room

temperature before opening to prevent condensation.

Weighing: In a controlled environment with low humidity, weigh the desired amount of the

inhibitor.

Dissolution: Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired

concentration. Vortex briefly to ensure complete dissolution.

Aliquoting and Storage: Distribute the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.
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Visualizations
Experimental Workflow for Handling and Storage

Workflow for Handling and Storing Pim-1 Kinase Inhibitor 9
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Click to download full resolution via product page

Caption: Workflow for proper handling and storage of Pim-1 kinase inhibitor 9.

Pim-1 Signaling Pathway Inhibition

Simplified Pim-1 Signaling and Inhibition
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Caption: Inhibition of the Pim-1 signaling pathway by Pim-1 kinase inhibitor 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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